Cas no 1176724-16-5 (2-Propanone, 1-(3-aminophenoxy)- )

• Product Name: 2-Propanone, 1-(3-aminophenoxy)-
• CAS No: 1176724-16-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5251102
• Update Time: 2025-10-15

2-Propanone, 1-(3-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenoxy)-2-propanone (ACI)
• 2-Propanone, 1-(3-aminophenoxy)-

• Inchi： 1S/C9H11NO2/c1-7(11)6-12-9-4-2-3-8(10)5-9/h2-5H,6,10H2,1H3
• InChI Key： HPIMOUJFRADGNJ-UHFFFAOYSA-N
• SMILES： O=C(COC1C=C(N)C=CC=1)C

Additional information on 2-Propanone, 1-(3-aminophenoxy)-

Comprehensive Overview of 2-Propanone, 1-(3-aminophenoxy)- (CAS No. 1176724-16-5)

2-Propanone, 1-(3-aminophenoxy)- (CAS No. 1176724-16-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining an aminophenoxy group with a propanone backbone, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1176724-16-5 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

In recent years, the demand for 1-(3-aminophenoxy)-2-propanone has surged due to its role in developing novel biocompatible polymers and drug delivery systems. The compound's amino and ketone functional groups enable selective modifications, making it invaluable for creating targeted therapeutics—a hot topic in precision medicine. Google Trends data reveals growing searches for "ketone-based pharmaceutical intermediates" and "aminophenoxy derivatives in drug design," reflecting market interest.

From a synthetic perspective, CAS 1176724-16-5 exhibits remarkable stability under mild reaction conditions, as highlighted in peer-reviewed journals like Organic Letters. Its compatibility with click chemistry and cross-coupling reactions aligns with the industry's shift toward greener methodologies. Laboratories often query "safety profile of 1-(3-aminophenoxy)-2-propanone"—addressing this, studies confirm its low environmental persistence when handled per standard protocols.

The material science sector leverages 2-Propanone, 1-(3-aminophenoxy)- to engineer high-performance epoxy resins with enhanced thermal resistance. Forum discussions on platforms like ResearchGate emphasize its potential in flexible electronics, correlating with the global push for wearable technology. Analytical techniques such as HPLC and NMR are critical for verifying the purity of this compound, as impurities may affect downstream applications.

Environmental considerations are paramount in modern chemistry. While 1176724-16-5 isn't classified as hazardous, its biodegradation pathways are under investigation to meet OECD guidelines. Regulatory databases like REACH provide updated handling recommendations, ensuring compliance with evolving ESG (Environmental, Social, Governance) standards—a key concern for sustainable manufacturing.

Innovative research explores 1-(3-aminophenoxy)-2-propanone in photodynamic therapy agents, capitalizing on its ability to form stable conjugates with photosensitizers. Patent filings (e.g., WO2022155567) describe its utility in cancer theranostics, resonating with the surge in "next-generation diagnostic probes" searches. The compound's logP value and solubility parameters are frequently cited in Q&A platforms like ScienceDirect.

Supply chain transparency is another trending topic. Manufacturers of CAS No. 1176724-16-5 now provide blockchain-tracked certificates of analysis, addressing demands for traceability in fine chemicals. This practice supports the FAIR (Findable, Accessible, Interoperable, Reusable) data principles increasingly adopted by academic consortia.

In conclusion, 2-Propanone, 1-(3-aminophenoxy)- represents a nexus of innovation across disciplines. Its CAS registry number 1176724-16-5 serves as a gateway to cutting-edge research, from smart materials to translational medicine. As synthetic methodologies advance, this compound will likely play a pivotal role in addressing global challenges through chemistry-driven solutions.